4-Chloro-D-phenylalanine Hydrochloride
Overview
Description
4-Chloro-D-phenylalanine Hydrochloride, also known as PCPA, is an inhibitor of 5-hydroxytrytamine (5-HT) synthesis . It is known to improve the inflammation of lung tissue and remodeling pulmonary artery . PCPA can reduce the expression of tryptophan hydroxylase 1 (TPH1), matrix metalloproteinase (MMP), and pro-inflammatory factors . It is also known to induce memory deficits in rats .
Molecular Structure Analysis
The molecular structure of 4-Chloro-D-phenylalanine Hydrochloride has been analyzed using various techniques such as vibrational spectra, NBO, UV, and first-order hyperpolarizability . The molecular formula of the compound is C9H11Cl2NO2 .Chemical Reactions Analysis
4-Chloro-D-phenylalanine Hydrochloride has been studied for its chemical reactivity and chemical potential . It has been found to have certain properties such as first-order hyperpolarizability, molecular electrostatic potential, and frontier molecular orbital .Physical And Chemical Properties Analysis
The molecular weight of 4-Chloro-D-phenylalanine Hydrochloride is 236.09 g/mol . It has 3 hydrogen bond donors and 3 hydrogen bond acceptors . The exact mass of the compound is 235.0166840 g/mol .Scientific Research Applications
Inhibitor of 5-Hydroxytrytamine (5-HT) Synthesis
4-Chloro-DL-phenylalanine (PCPA) is an inhibitor of 5-hydroxytrytamine (5-HT) synthesis . It helps to improve the inflammation of lung tissue and remodeling pulmonary artery .
Reduction of Tryptophan Hydroxylase 1 (TPH1) Expression
PCPA can reduce the expression of tryptophan hydroxylase 1 (TPH1), matrix metalloproteinase (MMP) and pro-inflammatory factors .
Treatment of Insomnia in Rat Models
4-Chloro-DL-phenylalanine has been used to induce insomnia in rat models .
Treatment of Kras+ Male Zebrafish
This compound has been used as a tryptophan hydroxylase 1 (TPH1) inhibitor to treat kras+ male zebrafish .
Selection of Enterococcus Faecalis Transformants
It has been used for the selection of Enterococcus faecalis transformants with pESentA32 plasmid .
Study of Serotonin Effect on Flies
4-Chloro-DL-phenylalanine has been used to feed flies to explore the serotonin effect .
Blockage of Serotonin Synthesis
It has been used to block serotonin synthesis by inhibiting tryptophan hydroxylase (TPH) .
Study of Behavioral and Electrographic Effects on Epileptic Senegalese Baboon
This compound has been used to study its behavioral and electrographic effects on epileptic senegalese baboon (Papio papio) .
Mechanism of Action
Target of Action
The primary target of 4-Chloro-D-phenylalanine Hydrochloride, also known as ®-2-Amino-3-(4-chlorophenyl)propanoic acid hydrochloride, is Tryptophan Hydroxylase 1 (TPH1) . TPH1 is an enzyme involved in the synthesis of serotonin, a neurotransmitter that plays a crucial role in mood regulation, sleep, and other physiological processes .
Mode of Action
4-Chloro-D-phenylalanine Hydrochloride acts as an inhibitor of TPH1 . By inhibiting this enzyme, it reduces the synthesis of serotonin, leading to a decrease in serotonin levels . This interaction with its target can result in significant changes in physiological processes regulated by serotonin.
Biochemical Pathways
The compound affects the serotonin synthesis pathway . By inhibiting TPH1, it prevents the conversion of tryptophan to 5-hydroxytryptamine (5-HT), also known as serotonin . The downstream effects of this inhibition can include alterations in mood, sleep patterns, and other processes regulated by serotonin.
Result of Action
The molecular and cellular effects of 4-Chloro-D-phenylalanine Hydrochloride’s action primarily involve a reduction in serotonin levels . This can lead to a wide range of effects, given the role of serotonin in various physiological processes. For instance, it has been used to induce insomnia in rat models, suggesting a significant impact on sleep regulation .
Safety and Hazards
4-Chloro-D-phenylalanine Hydrochloride is considered hazardous. It is toxic if swallowed and may cause an allergic skin reaction . It is advised to avoid breathing its mist, gas, or vapors and to avoid contact with skin and eyes . Personal protective equipment, including chemical impermeable gloves, should be worn when handling this compound .
Future Directions
4-Chloro-D-phenylalanine Hydrochloride has been used in various studies to explore its effects on different biological systems . For example, it has been used to treat kras+ male zebrafish, induce insomnia in rat models, and examine its effect on serotonin . It has also been used for the selection of Enterococcus faecalis transformants with pESentA32 plasmid . These studies suggest that 4-Chloro-D-phenylalanine Hydrochloride may have potential applications in various areas of biomedical research .
properties
IUPAC Name |
(2R)-2-amino-3-(4-chlorophenyl)propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO2.ClH/c10-7-3-1-6(2-4-7)5-8(11)9(12)13;/h1-4,8H,5,11H2,(H,12,13);1H/t8-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFOCEDBJFKVRHU-DDWIOCJRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(C(=O)O)N)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1C[C@H](C(=O)O)N)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-D-phenylalanine Hydrochloride | |
CAS RN |
147065-05-2 |
Source
|
| Record name | Fenclonine hydrochloride, (R)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0147065052 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | FENCLONINE HYDROCHLORIDE, (R)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BD72V2FZ8G | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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